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Compound of Interest

Compound Name: DEHP-d38

Cat. No.: B15572466 Get Quote

In-Depth Technical Guide: DEHP-d38
This technical guide provides comprehensive information on Di(2-ethylhexyl) phthalate-d38

(DEHP-d38), a deuterated analog of the widely used plasticizer DEHP. Intended for

researchers, scientists, and drug development professionals, this document details its chemical

properties, applications, and relevant experimental methodologies.

Core Compound Data
DEHP-d38 serves as a crucial internal standard for the quantification of DEHP in various

analytical methods, particularly those employing mass spectrometry. Its isotopic labeling allows

for differentiation from the naturally occurring DEHP, ensuring accurate and precise

measurements in complex matrices.

Property Value Citations

CAS Number 352431-42-6 [1][2][3]

Molecular Formula C24D38O4 [1]

Molecular Weight 428.79 g/mol [1][2]

Appearance Liquid [2]

Unlabeled CAS Number 117-81-7 [2]
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The primary application of DEHP-d38 is as an internal standard in analytical chemistry for the

detection and quantification of DEHP. Below is a representative experimental protocol for the

analysis of DEHP in biological samples using gas chromatography-mass spectrometry (GC-

MS).

Objective: To quantify the concentration of DEHP in a biological matrix (e.g., plasma, urine)

using DEHP-d38 as an internal standard.

Materials:

DEHP standard solution

DEHP-d38 internal standard solution (of known concentration)

Sample matrix (e.g., plasma, urine)

Organic solvents (e.g., hexane, diethyl ether)

Solid-phase extraction (SPE) cartridges

GC-MS system

Procedure:

Sample Preparation:

Thaw biological samples to room temperature.

Spike a known volume of the sample with a precise amount of the DEHP-d38 internal

standard solution.

For plasma samples, perform a protein precipitation step using a suitable solvent like

acetonitrile. Centrifuge and collect the supernatant.

For urine samples, an enzymatic hydrolysis step may be necessary to deconjugate DEHP

metabolites.

Extraction:
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Perform liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the

analytes from the sample matrix.

For LLE, use an organic solvent such as a mixture of hexane and diethyl ether. Vortex the

sample with the solvent, allow the phases to separate, and collect the organic layer.

For SPE, condition the cartridge with an appropriate solvent, load the sample, wash away

interferences, and elute the analytes with a suitable solvent.

Derivatization (Optional):

Depending on the specific DEHP metabolites being analyzed, a derivatization step (e.g.,

silylation) may be required to improve their volatility and chromatographic properties.

GC-MS Analysis:

Inject the extracted and concentrated sample into the GC-MS system.

The gas chromatograph separates the analytes based on their boiling points and

interactions with the stationary phase of the column.

The mass spectrometer detects and quantifies the ions of both DEHP and DEHP-d38.

Quantification:

Monitor specific ions for both DEHP and DEHP-d38.

Calculate the ratio of the peak area of the analyte (DEHP) to the peak area of the internal

standard (DEHP-d38).

Generate a calibration curve using known concentrations of DEHP standards spiked with

the same amount of DEHP-d38.

Determine the concentration of DEHP in the unknown sample by comparing its peak area

ratio to the calibration curve.

Logical Workflow for Sample Analysis
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The following diagram illustrates the general workflow for the quantification of DEHP in a

biological sample using DEHP-d38 as an internal standard.
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Biological Sample Collection

Spiking with DEHP-d38 (Internal Standard)

Sample Pre-treatment (e.g., Hydrolysis, Protein Precipitation)

Extraction (LLE or SPE)

Concentration and Derivatization (Optional)

GC-MS Analysis

Data Processing and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [DEHP-d38 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572466#dehp-d38-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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